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For Researchers, Scientists, and Drug Development Professionals

Introduction

(-)-Aceclidine is a parasympathomimetic agent that functions as a selective muscarinic
acetylcholine receptor agonist.[1][2][3] In ophthalmic research, it is a valuable tool for inducing
miosis (pupillary constriction). Its primary advantage lies in its preferential action on the
muscarinic receptors of the iris sphincter muscle with minimal effect on the ciliary muscle.[1][2]
This selectivity allows for a significant reduction in pupil size without the confounding effects of
accommodative spasm (a change in the lens shape), which is often associated with less
selective miotic agents like pilocarpine.[1] These properties make (-)-Aceclidine a suitable
candidate for experimental studies requiring controlled and isolated pupillary constriction.

Mechanism of Action

(-)-Aceclidine exerts its miotic effect by binding to and activating primarily the M3 muscarinic
acetylcholine receptors located on the smooth muscle cells of the iris sphincter.[3][4] This
interaction initiates a Gg-protein coupled signaling cascade, leading to the activation of
phospholipase C. Subsequently, phospholipase C hydrolyzes phosphatidylinositol 4,5-
bisphosphate (PIP2) into inositol triphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the
release of calcium ions (Ca2*) from intracellular stores, such as the endoplasmic reticulum. The
resulting increase in intracellular calcium concentration leads to the contraction of the iris
sphincter muscle, causing the pupil to constrict.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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